Cas no 2138200-69-6 (Isoquinoline, 1-bromo-3,6-dimethyl-)

• Product Name: Isoquinoline, 1-bromo-3,6-dimethyl-
• CAS No: 2138200-69-6
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 5259876
• Update Time: 2025-05-23

Isoquinoline, 1-bromo-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-bromo-3,6-dimethyl-

• Inchi： 1S/C11H10BrN/c1-7-3-4-10-9(5-7)6-8(2)13-11(10)12/h3-6H,1-2H3
• InChI Key： RMSWYJVQNDQWOI-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=C(C)C=C2)C=C(C)N=1

Additional information on Isoquinoline, 1-bromo-3,6-dimethyl-

Chemical Profile of 1-Bromo-3,6-Dimethylisoquinoline (CAS No: 2138200-69-6)

1-Bromo-3,6-dimethylisoquinoline, also known by its CAS number 2138200-69-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinoline family, which is a class of bicyclic structures with a wide range of applications in drug discovery and materials science. The isoquinoline core is particularly interesting due to its structural similarity to natural alkaloids, which are known for their diverse biological activities.

The molecular structure of 1-bromo-3,6-dimethylisoquinoline consists of an isoquinoline ring system with bromine and methyl substituents at specific positions. The bromine atom at position 1 and the methyl groups at positions 3 and 6 introduce unique electronic and steric properties to the molecule. These features make it a valuable substrate for further functionalization in synthetic chemistry.

Recent studies have highlighted the potential of isoquinoline derivatives in drug design, particularly in the development of anticancer agents. For instance, researchers have explored the ability of 1-bromo-3,6-dimethylisoquinoline to act as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. The bromine substituent at position 1 facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of various functional groups that can enhance bioavailability and target specificity.

In terms of synthesis, 1-bromo-3,6-dimethylisoquinoline can be prepared through a variety of methods, including Friedlander-type cyclizations and Suzuki coupling reactions. These methods not only provide efficient routes to the compound but also allow for precise control over the substituents on the isoquinoline ring system.

The application of 1-bromo-3,6-dimethylisoquinoline extends beyond drug discovery into materials science. Its aromatic stability and substituent flexibility make it a promising candidate for use in organic electronics and optoelectronic devices. For example, derivatives of this compound have been investigated as potential candidates for organic light-emitting diodes (OLEDs) due to their favorable electronic properties.

From an environmental perspective, understanding the fate and transport of compounds like 1-bromo-3,6-dimethylisoquinoline is crucial for assessing their potential impact on ecosystems. Recent research has focused on evaluating the biodegradation pathways of such compounds under various environmental conditions.

In conclusion, 1-bromo-3,6-dimethylisoquinoline (CAS No: 2138200-69-6) stands out as a versatile building block in organic synthesis with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structural features and reactivity continue to drive innovative research across multiple disciplines.